Cas no 2247103-22-4 (5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride)

5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride is a sulfonyl fluoride derivative with applications in organic synthesis and chemical biology. Its key structural features include a reactive sulfonyl fluoride group, which enables selective covalent modification of target residues, such as serine or tyrosine, in proteins and enzymes. The nitro and hydroxy substituents enhance its reactivity and solubility in polar solvents, making it useful for probe development and activity-based protein profiling (ABPP). This compound is particularly valued for its stability under aqueous conditions and its ability to form stable adducts with nucleophilic residues, facilitating mechanistic studies and inhibitor design. It serves as a versatile intermediate in medicinal chemistry and biochemical research.

5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride structure

2247103-22-4 structure

Product Name:5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride

CAS No:2247103-22-4

MF:C₆H₄FNO₅S

MW:221.163064002991

CID:5910171

PubChem ID:165974179

Update Time:2025-06-08

5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

- 5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride
- EN300-6493392
- 2247103-22-4
- 5-Hydroxy-2-nitrobenzene-1-sulfonyl fluoride
- Inchi： 1S/C6H4FNO5S/c7-14(12,13)6-3-4(9)1-2-5(6)8(10)11/h1-3,9H
- InChI Key： FHQSTUUAVNKWIV-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1[N+](=O)[O-])O)(=O)(=O)F

Computed Properties

Exact Mass: 220.97942156g/mol
Monoisotopic Mass: 220.97942156g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 318
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 109Å²

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Enamine	EN300-6493392-0.05g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	0.05g	$972.0	2023-05-23
Enamine	EN300-6493392-0.1g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	0.1g	$1019.0	2023-05-23
Enamine	EN300-6493392-0.25g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	0.25g	$1065.0	2023-05-23
Enamine	EN300-6493392-0.5g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	0.5g	$1111.0	2023-05-23
Enamine	EN300-6493392-1.0g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	1g	$1157.0	2023-05-23
Enamine	EN300-6493392-2.5g	5-hydroxy-2-nitrobenzene-1-sulfonyl fluoride	2247103-22-4	2.5g	$2268.0	2023-05-23
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